Cas no 79687-36-8 (1,4,7,10,13,16-Hexaoxacyclooctadecane-2,5,9-trione)
79687-36-8 structure
Product Name:1,4,7,10,13,16-Hexaoxacyclooctadecane-2,5,9-trione
CAS No:79687-36-8
MF:C12H18O9
MW:306.265924930573
CID:532421
PubChem ID:71402791
Update Time:2025-04-19
1,4,7,10,13,16-Hexaoxacyclooctadecane-2,5,9-trione Chemical and Physical Properties
Names and Identifiers
-
- 1,4,7,10,13,16-Hexaoxacyclooctadecane-2,5,9-trione
- DTXSID50823746
- 79687-36-8
-
- Inchi: 1S/C12H18O9/c13-10-7-18-8-11(14)21-9-12(15)20-6-4-17-2-1-16-3-5-19-10/h1-9H2
- InChI Key: UAHFLOMSIGDBPN-UHFFFAOYSA-N
- SMILES: O1CCOC(COCC(=O)OCC(=O)OCCOCC1)=O
Computed Properties
- Exact Mass: 306.09508215g/mol
- Monoisotopic Mass: 306.09508215g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 107Ų
1,4,7,10,13,16-Hexaoxacyclooctadecane-2,5,9-trione Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
79687-36-8 (1,4,7,10,13,16-Hexaoxacyclooctadecane-2,5,9-trione) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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